Cas no 1153084-29-7 (5-chloro-8-methoxy-1h-quinolin-4-one)

• Product Name: 5-chloro-8-methoxy-1h-quinolin-4-one
• CAS No: 1153084-29-7
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 1204715
• PubChem ID: 43531998
• Update Time: 2025-10-23

5-chloro-8-methoxy-1h-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-methoxy-1h-quinolin-4-one
• 5-Chloro-8-methoxyquinolin-4-ol
• DTXSID10656138
• SB69353
• MFCD12675007
• SCHEMBL24715776
• EN300-629912
• 5-Chloro-8-methoxyquinolin-4(1H)-one
• 5-Chloro-4-hydroxy-8-methoxyquinoline
• 1153084-29-7

• Inchi： 1S/C10H8ClNO2/c1-14-8-3-2-6(11)9-7(13)4-5-12-10(8)9/h2-5H,1H3,(H,12,13)
• InChI Key： OOXYRZPBDBTGKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(C=CN2)=O)OC

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-chloro-8-methoxy-1h-quinolin-4-one

Research Brief on 5-Chloro-8-Methoxy-1H-Quinolin-4-One (CAS: 1153084-29-7): Recent Advances and Applications

The compound 5-chloro-8-methoxy-1H-quinolin-4-one (CAS: 1153084-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-chloro-8-methoxy-1H-quinolin-4-one as a scaffold for developing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of JAK2 kinases, with IC50 values in the low micromolar range. The compound's chloro-methoxy substitution pattern was found to be critical for binding affinity, as revealed by X-ray crystallography studies of the inhibitor-kinase complex.

In antimicrobial research, derivatives of 5-chloro-8-methoxy-1H-quinolin-4-one have shown promising activity against drug-resistant bacterial strains. A team at the University of Tokyo reported in Antimicrobial Agents and Chemotherapy that structural modifications at the 2-position yielded compounds with enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA), while maintaining low cytotoxicity against mammalian cells.

The synthetic pathways for 5-chloro-8-methoxy-1H-quinolin-4-one have been optimized in recent work. A 2024 Nature Protocols publication detailed a high-yield, three-step synthesis starting from commercially available 8-methoxyquinoline, with the key chlorination step achieving >90% yield using N-chlorosuccinimide in acetic acid. This improved synthesis has facilitated larger-scale production for preclinical studies.

Emerging applications in cancer research have been particularly noteworthy. Researchers at the Dana-Farber Cancer Institute identified 5-chloro-8-methoxy-1H-quinolin-4-one derivatives as potent inducers of ferroptosis in triple-negative breast cancer cells. The compound's ability to modulate cellular iron metabolism while avoiding off-target effects on normal cells suggests potential as a targeted therapy.

Pharmacokinetic studies published in Drug Metabolism and Disposition have provided new insights into the compound's metabolic stability and tissue distribution. While showing good oral bioavailability in rodent models, the 8-methoxy group was found to be susceptible to demethylation by hepatic enzymes, prompting current research into prodrug strategies to improve metabolic stability.

Looking forward, the unique properties of 5-chloro-8-methoxy-1H-quinolin-4-one continue to inspire innovative research directions. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines for inflammatory diseases and oncology indications. The compound's versatility as a building block for medicinal chemistry, combined with its demonstrated biological activities across multiple target classes, ensures its ongoing importance in drug discovery efforts.